Cas no 30174-43-7 (UDP-a-L-rhamnose sodium salt)

• Product Name: UDP-a-L-rhamnose sodium salt
• CAS No: 30174-43-7
• MF: C₁₅H₂₄N₂O₁₆P₂
• MW: 550.302387237549
• CID: 311607
• PubChem ID: 3082309
• Update Time: 2025-04-19

UDP-a-L-rhamnose sodium salt Chemical and Physical Properties

Names and Identifiers

• Uridine 5'-(trihydrogendiphosphate), P'-(6-deoxy-L-mannopyranosyl) ester (9CI)
• [[(2S,3S,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]-[(3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]methyl] phosphono hydrogen phosphate
• Uridine 5'-(beta-rhamnopyranosyl diphosphate)
• URDP
• 30174-43-7
• Uridine 5'-(trihydrogen diphosphate), P'-(6-deoxy-L-mannopyranosyl) ester
• DTXSID90952569
• 1-{6,10-Anhydro-11-deoxy-5-O-[hydroxy(phosphonooxy)phosphoryl]undecofuranosyl}-4-hydroxypyrimidin-2(1H)-one
• UDP-a-L-rhamnose sodium salt

• Inchi： 1S/C15H24N2O16P2/c1-4-6(19)7(20)8(21)11(30-4)13(32-35(28,29)33-34(25,26)27)12-9(22)10(23)14(31-12)17-3-2-5(18)16-15(17)24/h2-4,6-14,19-23H,1H3,(H,28,29)(H,16,18,24)(H2,25,26,27)/t4-,6-,7+,8+,9-,10+,11?,12-,13?,14+/m0/s1
• InChI Key： RHHMXIRAWBXWTB-WBTIKTRISA-N
• SMILES： P(=O)(O)(OP(=O)(O)O)OC(C1[C@@H]([C@@H]([C@H]([C@H](C)O1)O)O)O)[C@@H]1[C@H]([C@H]([C@H](N2C=CC(NC2=O)=O)O1)O)O

Computed Properties

• Exact Mass: 550.06012
• Monoisotopic Mass: 550.06010668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 957
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -6.7
• Topological Polar Surface Area: 282Ų

Experimental Properties

• PSA: 282.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds